2-(4-(Azepan-1-ylsulfonyl)phenyl)-5-((2-methoxyethyl)amino)oxazole-4-carbonitrile

• IUPAC Name: 2-[4-(azepan-1-ylsulfonyl)phenyl]-5-(2-methoxyethylamino)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C19H24N4O4S/c1-26-13-10-21-19-17(14-20)22-18(27-19)15-6-8-16(9-7-15)28(24,25)23-11-4-2-3-5-12-23/h6-9,21H,2-5,10-13H2,1H3
• InChI Key: SRLOOPLHQVZEOJ-UHFFFAOYSA-N
• Canonical SMILES: COCCNC1=C(N=C(O1)C2=CC=C(C=C2)S(=O)(=O)N3CCCCCC3)C#N
• Molecular Formula: C19H24N4O4S
• Molecular Weight: 404.5 g/mol

Description

2-(4-(Azepan-1-ylsulfonyl)phenyl)-5-((2-methoxyethyl)amino)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C19H24N4O4S and its molecular weight is 404.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis of complex oxazole and azole derivatives, including compounds like 2-(4-(Azepan-1-ylsulfonyl)phenyl)-5-((2-methoxyethyl)amino)oxazole-4-carbonitrile, often involves multi-step organic reactions. These reactions can include condensation, cyclization, and functional group modifications. For instance, the synthesis of oxazolo[4',5':5,6]pyrido[1,2-a]-benzimidazole derivatives showcases the intricate steps involved in creating oxazole derivatives with specific fluorescent properties (Rangnekar & Rajadhyaksha, 1986). Such methodologies can be adapted for synthesizing the compound , focusing on incorporating azepan-1-ylsulfonyl and methoxyethylamino groups into the oxazole core.

Fluorescent Properties and Applications

Compounds containing oxazole rings and specific functional groups are studied for their fluorescent properties. The synthesis and study of oxazolo[4',5':5,6]pyrido[1,2-a]-benzimidazole derivatives, for example, have been explored for their potential use as fluorescent whitening agents for polyester fibers. This indicates that derivatives of oxazole, including those with complex substituents like "2-(4-(Azepan-1-ylsulfonyl)phenyl)-5-((2-methoxyethyl)amino)oxazole-4-carbonitrile", could have applications in material science, specifically in enhancing the optical properties of fabrics (Rangnekar & Rajadhyaksha, 1986).

Chemical Reactivity and Applications

The reactivity of oxazole derivatives with various reagents can lead to the creation of novel compounds with potential applications in medicinal chemistry and materials science. The study and development of new transformations, as seen with other oxazole derivatives, can provide insights into the chemical behavior and potential applications of "2-(4-(Azepan-1-ylsulfonyl)phenyl)-5-((2-methoxyethyl)amino)oxazole-4-carbonitrile" in creating new materials or bioactive molecules (Shablykin, Brovarets, & Drach, 2007).